Cas no 14802-36-9 (Methan-d3-amine,N-(methyl-d3)- (9CI))

• Product Name: Methan-d3-amine,N-(methyl-d3)- (9CI)
• CAS No: 14802-36-9
• MF: C₂H₇N
• MW: 51.1206505298615
• CID: 120651
• PubChem ID: 11819887
• Update Time: 2025-06-08

Methan-d3-amine,N-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methan-d3-amine,N-(methyl-d3)- (9CI)
• DIMETHYLAMINE, [D6]
• DiMethyl-d6-aMine
• N-(2H3)methyl(2H3)methanamine
• DIMETHYLAMINE (D6)
• Dimethyl-D6-amine (gas)
• Methan-d3-amine, N-(methyl-d3)-
• DIMETHYL-D 6-AMINE
• DIMETHYL-D6-AMINE, 99 ATOM % D
• Methan-d3-amine, N-(methyl-d3)- (9CI)
• AKOS015895003
• 14802-36-9
• D99306
• DTXSID70473742
• N,N-di(trideuteromethyl)amine
• 1,1,1-trideuterio-N-(trideuteriomethyl)methanamine
• DIMETHYLAMINE (D6, 99%)
• ROSDSFDQCJNGOL-WFGJKAKNSA-N
• DI((2)H?)METHYLAMINE

• Inchi： 1S/C2H7N/c1-3-2/h3H,1-2H3/i1D3,2D3
• InChI Key： ROSDSFDQCJNGOL-WFGJKAKNSA-N
• SMILES： N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 57.13315
• Monoisotopic Mass: 51.095509703g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: −93 °C(lit.)
• Boiling Point: 7 °C(lit.)
• PSA: 12.03
• Vapor Pressure: 1277 mm Hg ( 20 °C)
• Solubility: Not available

Methan-d3-amine,N-(methyl-d3)- (9CI) Security Information

• Hazardous Material transportation number：UN 1032 2.1
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-34-20/22-12
• Safety Instruction： 16-26-27-36/37/39-45-29-3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Methan-d3-amine,N-(methyl-d3)- (9CI)

Introduction to Methan-d3-amine, N-(methyl-d3)- (9CI) (CAS No. 14802-36-9)

Methan-d3-amine, N-(methyl-d3)- (9CI) (CAS No. 14802-36-9) is a deuterated derivative of methylamine, a fundamental chemical compound with a wide range of applications in both research and industry. This compound is particularly valuable in the field of medicinal chemistry and pharmaceutical development due to its unique properties and the advantages it offers in various analytical and synthetic processes.

The deuteration of chemical compounds involves the substitution of hydrogen atoms with deuterium atoms, which are stable isotopes of hydrogen. This process can significantly alter the physical and chemical properties of the molecule, making it useful for a variety of purposes. In the case of Methan-d3-amine, N-(methyl-d3)- (9CI), the deuteration provides enhanced stability and reduced metabolic degradation, which can be crucial in drug development and pharmacological studies.

One of the primary applications of Methan-d3-amine, N-(methyl-d3)- (9CI) is in metabolic labeling studies. Deuterated compounds are often used as tracers in biological systems to track the fate and metabolism of drugs or other molecules. This is particularly important in understanding drug metabolism pathways and identifying potential metabolites that may affect drug efficacy or toxicity. Recent studies have highlighted the utility of deuterated compounds in elucidating complex metabolic processes, providing valuable insights into drug action mechanisms.

In addition to its use in metabolic labeling, Methan-d3-amine, N-(methyl-d3)- (9CI) is also employed in NMR spectroscopy. Deuterium has a different nuclear magnetic resonance (NMR) signal compared to hydrogen, making it easier to distinguish between deuterated and non-deuterated compounds in NMR spectra. This property is leveraged in structural elucidation and conformational analysis of complex molecules, aiding researchers in understanding molecular interactions and dynamics.

The synthesis of Methan-d3-amine, N-(methyl-d3)- (9CI) typically involves the reaction of deuterated methanol with ammonia or other nitrogen-containing reagents. The process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and consistency, making it more accessible for research purposes.

Recent research has also explored the use of Methan-d3-amine, N-(methyl-d3)- (9CI) in the development of novel therapeutic agents. Deuteration can improve the pharmacokinetic properties of drugs by reducing their rate of metabolism, leading to longer half-lives and potentially reduced dosing frequencies. This can enhance patient compliance and reduce side effects associated with frequent dosing. Studies have shown that deuterated analogs of certain drugs exhibit improved therapeutic profiles compared to their non-deuterated counterparts.

Another area where Methan-d3-amine, N-(methyl-d3)- (9CI) finds application is in the field of materials science. Deuterated compounds are used as precursors for the synthesis of advanced materials with specific isotopic compositions. These materials can have unique physical properties that make them suitable for various technological applications, such as catalysis, energy storage, and electronics.

In conclusion, Methan-d3-amine, N-(methyl-d3)- (9CI) (CAS No. 14802-36-9) is a versatile compound with significant potential in multiple scientific disciplines. Its unique properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and benefits, this deuterated derivative is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.